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Compound of Interest

Compound Name: Thiochromanone 1,1-dioxide

Cat. No.: B096564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the spectroscopic

properties of Thiochromanone 1,1-dioxide. The information presented herein is crucial for the

identification, characterization, and quantitative analysis of this compound, which serves as a

valuable scaffold in medicinal chemistry and drug development. Thiochromanone derivatives

have demonstrated a wide range of biological activities, including antifungal and anticancer

properties.[1][2]

Spectroscopic Data Summary
The following tables summarize the key quantitative data obtained from various spectroscopic

techniques for Thiochromanone 1,1-dioxide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Spectroscopic Data for Thiochromanone 1,1-dioxide (500 MHz, CDCl₃)[3]
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Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Number of
Protons

Assignment

8.13 d 0.6 1H Ar-H

8.02 d 7.8 1H Ar-H

7.83 dt 1.0, 7.6 1H Ar-H

7.75 t 8.0 1H Ar-H

3.70 d 6.6 2H -CH₂-

3.43 d 6.7 2H -SO₂-CH₂-

Table 2: ¹³C NMR Spectroscopic Data for Thiochromanone 1,1-dioxide (125 MHz, CDCl₃)[3]

Chemical Shift (δ) ppm Assignment

190.23 C=O

141.35 Ar-C

135.00 Ar-C

133.44 Ar-C

130.24 Ar-C

128.85 Ar-C

123.67 Ar-C

49.23 -CH₂-

36.71 -SO₂-CH₂-

Infrared (IR) Spectroscopy
While specific experimental IR data for Thiochromanone 1,1-dioxide is not readily available in

the cited literature, data for the closely related Thiochroman-4-one 1-oxide provides valuable

comparative insights.[3]
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Table 3: IR Spectroscopic Data for Thiochroman-4-one 1-oxide[3]

Wavenumber (cm⁻¹) Assignment

3059 C-H stretch (aromatic)

1680 C=O stretch (ketone)

1569 C=C stretch (aromatic)

1026 S=O stretch

777 C-H bend (aromatic)

Based on the structure of Thiochromanone 1,1-dioxide, the IR spectrum is expected to show

characteristic absorption bands for the carbonyl group (C=O) of the ketone, the sulfone group

(SO₂), and the aromatic ring. The C=O stretching vibration is typically observed in the range of

1680-1700 cm⁻¹. The asymmetric and symmetric stretching vibrations of the SO₂ group are

expected to appear in the regions of 1350-1300 cm⁻¹ and 1160-1120 cm⁻¹, respectively.

Ultraviolet-Visible (UV-Vis) Spectroscopy
Experimental UV-Vis spectroscopic data for Thiochromanone 1,1-dioxide is not available in

the reviewed literature. Generally, compounds with this chromophoric system are expected to

exhibit absorption bands in the UV region, arising from π→π* and n→π* electronic transitions

of the aromatic ring and the carbonyl group.

Mass Spectrometry (MS)
Detailed mass spectrometry data for Thiochromanone 1,1-dioxide is not explicitly provided in

the search results. However, based on its molecular weight (196.22 g/mol ), the molecular ion

peak [M]⁺ would be expected at m/z 196. Fragmentation patterns would likely involve the loss

of SO₂ (64 u) and CO (28 u).

Experimental Protocols
Synthesis of Thiochromanone 1,1-dioxide[3]
Thiochroman-4-one is dissolved in a 1:1:1 (v/v/v) mixture of methanol, water, and acetone. To

this solution, oxone is added, and the reaction mixture is stirred at 60 °C for 12 hours. The
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reaction progress is monitored by Thin Layer Chromatography (TLC). Upon completion, a cold

saturated brine solution is added, and the product is extracted with dichloromethane. The

combined organic layers are dried over anhydrous sodium sulfate, and the solvent is

evaporated under reduced pressure to yield Thiochromanone 1,1-dioxide as a whitish solid.

Thiochroman-4-one

Stir at 60°C, 12hOxone

MeOH/H₂O/Acetone (1:1:1)

Brine wash,
DCM extraction,
Drying (Na₂SO₄)

Thiochromanone 1,1-dioxide

Click to download full resolution via product page

Synthesis of Thiochromanone 1,1-dioxide.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a

500 MHz spectrometer using deuterated chloroform (CDCl₃) as the solvent and

tetramethylsilane (TMS) as an internal standard.

Infrared (IR) Spectroscopy: The IR spectrum can be obtained using a Fourier Transform

Infrared (FTIR) spectrometer. The sample can be prepared as a KBr pellet or analyzed as a

thin film on a salt plate (e.g., NaCl or KBr).

Ultraviolet-Visible (UV-Vis) Spectroscopy: The UV-Vis absorption spectrum is recorded using a

double-beam spectrophotometer. The sample is dissolved in a suitable UV-transparent solvent,

such as ethanol or acetonitrile, and placed in a quartz cuvette.

Mass Spectrometry (MS): Mass spectra can be obtained using an electron ionization (EI) or

electrospray ionization (ESI) mass spectrometer. The sample is introduced directly or after

chromatographic separation.
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General workflow for synthesis and analysis.

Biological Activity and Signaling Pathways
Derivatives of the thiochromanone scaffold have shown promising biological activities, including

antifungal and anticancer effects.[1][2] The mechanism of action for vinyl sulfone-containing

thiochromanone derivatives against Leishmania is suggested to involve the inhibition of

cysteine proteases.[3] In the context of cancer, thiochromanone derivatives are being

investigated as potential selective estrogen receptor degraders (SERDs) for the treatment of

endocrine-resistant breast cancer.[4] While the precise signaling pathways for

Thiochromanone 1,1-dioxide are not yet fully elucidated, the core structure represents a key

pharmacophore for the design of novel therapeutic agents. Further research is warranted to

explore its specific molecular targets and mechanisms of action.
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Biological activities of thiochromanone derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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